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Compound of Interest

Compound Name:
4-Bromo-2,5-

dimethoxyphenethylamine

Cat. No.: B3395496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 4-Bromo-2,5-
dimethoxyphenethylamine (2C-B), a potent synthetic phenethylamine. Adherence to these

procedures is essential for ensuring laboratory safety and minimizing exposure risk. This

compound is classified as a Schedule I substance in the United States and is considered

hazardous. All operations should be conducted by trained personnel in a controlled laboratory

setting.

Hazard Identification and Classification
4-Bromo-2,5-dimethoxyphenethylamine is a hazardous substance with the following

classifications according to the Globally Harmonized System (GHS):

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[1]

Acute Toxicity, Dermal Category 2
H310: Fatal in contact with

skin[1]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[1]
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Due to its acute toxicity, all handling procedures must be designed to prevent any direct contact

or inhalation.

Personal Protective Equipment (PPE)
Consistent and correct use of appropriate personal protective equipment is the primary defense

against exposure to 4-Bromo-2,5-dimethoxyphenethylamine. The following PPE is

mandatory for all personnel handling this compound.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Face

Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. Provides

crucial protection against

splashes and airborne

particles.[2]

Hand Protection Chemical-Resistant Gloves

Double-gloving with nitrile or

neoprene gloves is

recommended. Inspect gloves

for any signs of degradation or

perforation before each use.

Practice proper glove removal

techniques to avoid skin

contact.[3]

Body Protection Laboratory Coat

A buttoned, full-length

laboratory coat is required to

protect against skin contact.[3]

Consider a disposable gown

for procedures with a higher

risk of splashes.

Respiratory Protection NIOSH-Approved Respirator

A full-face respirator with

combination cartridges for

organic vapors and

particulates (P100 filter) is

recommended, especially

when handling the solid

compound or preparing

solutions.[4] Ensure proper fit

testing and training for

respirator use.
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Note on Glove Selection: Specific permeation data for 4-Bromo-2,5-
dimethoxyphenethylamine is not readily available. Therefore, it is crucial to select gloves with

broad chemical resistance. Nitrile and neoprene are generally recommended for work with a

variety of organic compounds. However, for prolonged or high-concentration work, consulting

the glove manufacturer's specific chemical resistance data is advised.

Operational and Disposal Plans
A systematic approach to the handling and disposal of 4-Bromo-2,5-
dimethoxyphenethylamine is critical for maintaining a safe laboratory environment.

Engineering Controls:
Ventilation: Always handle this compound within a certified chemical fume hood to minimize

inhalation exposure.[3]

Safety Equipment: Ensure that a calibrated analytical balance is located within the fume

hood for weighing the solid compound. An eyewash station and safety shower must be

readily accessible in the immediate work area.

Handling Protocol: A Step-by-Step Guide
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

Weighing: Carefully weigh the solid 4-Bromo-2,5-dimethoxyphenethylamine on a tared

weigh boat inside the fume hood.

Solution Preparation: If preparing a solution, slowly add the weighed solid to the solvent in a

suitable container. Use a magnetic stirrer to aid dissolution and avoid splashing.

Post-Handling: After handling, decontaminate all surfaces within the fume hood. Properly

dispose of all contaminated disposable materials.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Spill Response Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Spill Size Containment and Cleanup Procedure

Small Spill (inside fume hood)

1. Restrict access to the area. 2. Wearing

appropriate PPE, cover the spill with an inert

absorbent material (e.g., vermiculite, sand). 3.

Carefully collect the absorbed material into a

labeled, sealed container for hazardous waste.

4. Decontaminate the spill area with a suitable

solvent (e.g., ethanol), followed by soap and

water.[5]

Large Spill (outside fume hood)

1. Evacuate the immediate area and alert

others. 2. Contact your institution's

Environmental Health and Safety (EHS)

department immediately. 3. Do not attempt to

clean up a large spill without specialized training

and equipment.

Disposal Plan
All waste containing 4-Bromo-2,5-dimethoxyphenethylamine must be treated as hazardous

waste.

Waste Segregation: Collect all solid and liquid waste containing this compound in separate,

clearly labeled, and sealed containers.

Labeling: Waste containers must be labeled with the full chemical name and a description of

the contents.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company. High-temperature incineration is

the typical method for the disposal of halogenated organic compounds.[5]

Emergency Procedures for Accidental Exposure
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Immediate first aid is critical in the event of any exposure to 4-Bromo-2,5-
dimethoxyphenethylamine.

Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

immediate medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[7]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Visual Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and responding to incidents

involving 4-Bromo-2,5-dimethoxyphenethylamine.
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Figure 1: Standard Handling Workflow
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Caption: Figure 1: Standard Handling Workflow
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Figure 2: Spill Response Logic
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Caption: Figure 2: Spill Response Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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